Cas no 1332652-65-9 ({4-(methylsulfanyl)methylphenyl}boronic acid)

• Product Name: {4-(methylsulfanyl)methylphenyl}boronic acid
• CAS No: 1332652-65-9
• MF: C₈H₁₁BO₂S
• MW: 182.047741174698
• CID: 6099195
• PubChem ID: 61534724
• Update Time: 2024-01-15

{4-(methylsulfanyl)methylphenyl}boronic acid Chemical and Physical Properties

Names and Identifiers

• {4-(methylsulfanyl)methylphenyl}boronic acid
• Boronic acid, B-[4-[(methylthio)methyl]phenyl]-
• AKOS010796808
• {4-[(methylsulfanyl)methyl]phenyl}boronic acid
• SCHEMBL5300521
• 1332652-65-9
• EN300-1259396

• Inchi： 1S/C8H11BO2S/c1-12-6-7-2-4-8(5-3-7)9(10)11/h2-5,10-11H,6H2,1H3
• InChI Key： WHDLHUQARZBDNI-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(CSC)C=C1)(O)O

Computed Properties

• Exact Mass: 182.0572809g/mol
• Monoisotopic Mass: 182.0572809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.8Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 341.6±44.0 °C(Predicted)
• pka: 8.55±0.16(Predicted)